2,5-dibromo-N-(2-isopropylphenyl)benzamide

• Molecular Formula: C16H15Br2NO
• Molecular Weight: 397.1 g/mol
• IUPAC Name: 2,5-dibromo-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C16H15Br2NO/c1-10(2)12-5-3-4-6-15(12)19-16(20)13-9-11(17)7-8-14(13)18/h3-10H,1-2H3,(H,19,20)
• InChI Key: KSNPABLOXLAYNX-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)Br)Br

Description

2,5-dibromo-N-(2-isopropylphenyl)benzamide, also known as DIBNA, is a chemical compound that has gained attention in scientific research due to its unique properties. This compound has shown potential in various fields such as medicinal chemistry, organic synthesis, and material science.

Mechanism of Action

The mechanism of action of 2,5-dibromo-N-(2-isopropylphenyl)benzamide is not yet fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 2,5-dibromo-N-(2-isopropylphenyl)benzamide also inhibits the activity of bacterial enoyl-acyl carrier protein reductase, which is essential for bacterial growth.
Biochemical and Physiological Effects:
2,5-dibromo-N-(2-isopropylphenyl)benzamide has been shown to have minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. It has also been reported to have low cytotoxicity towards human red blood cells. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

2,5-dibromo-N-(2-isopropylphenyl)benzamide is a relatively easy compound to synthesize, making it readily available for laboratory experiments. It is also stable under normal laboratory conditions. However, its low solubility in water can make it difficult to work with in aqueous solutions.

Future Directions

Future research on 2,5-dibromo-N-(2-isopropylphenyl)benzamide could focus on its potential as a drug candidate for cancer therapy and antibacterial agents. Studies could also investigate the use of 2,5-dibromo-N-(2-isopropylphenyl)benzamide in material science, such as its use in the development of organic semiconductors. Further research could also explore the optimization of the synthesis method to improve the yield and purity of the compound.
Conclusion:
In conclusion, 2,5-dibromo-N-(2-isopropylphenyl)benzamide is a promising chemical compound that has shown potential in various fields of scientific research. Its unique properties make it a valuable candidate for further studies in medicinal chemistry, organic synthesis, and material science. With further research, 2,5-dibromo-N-(2-isopropylphenyl)benzamide could potentially lead to the development of new drugs and materials that could benefit society.

Synthesis Methods

The synthesis of 2,5-dibromo-N-(2-isopropylphenyl)benzamide involves the reaction of 2-isopropylphenylamine with 2,5-dibromobenzoyl chloride in the presence of a base such as triethylamine. This reaction yields 2,5-dibromo-N-(2-isopropylphenyl)benzamide as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2,5-dibromo-N-(2-isopropylphenyl)benzamide has been extensively studied for its potential use in medicinal chemistry. It has been reported to exhibit anticancer activity against various cancer cell lines such as pancreatic cancer, breast cancer, and lung cancer. 2,5-dibromo-N-(2-isopropylphenyl)benzamide also shows potential as an antibacterial agent against gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.